Cas no 1361531-50-1 (3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol
• CAS No: 1361531-50-1
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968475
• Update Time: 2025-05-21

3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-3-2-7(10(14)11(8)15)12-9(16)4-1-6(5-18)17-12/h1-4,18H,5,16H2
• InChI Key： JCLVRFGOFWIRKD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(CO)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol

Research Briefing on 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol (CAS: 1361531-50-1)

In recent years, the compound 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol (CAS: 1361531-50-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichlorophenyl and pyridine moieties, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest studies, methodologies, and findings related to this compound, with a focus on its chemical properties, biological activities, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol. The researchers employed a multi-step synthetic route, starting from 2,3,4-trichlorobenzaldehyde, to achieve high yields and purity. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, computational modeling revealed strong binding affinities to specific protein targets, suggesting potential applications in targeted therapy.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's antimicrobial properties. The study demonstrated that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence assays. These findings underscore the compound's potential as a novel antibiotic scaffold.

In the context of oncology, preliminary in vitro studies have shown that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. A 2023 study in Molecular Cancer Therapeutics reported that the compound induced apoptosis via the intrinsic mitochondrial pathway, with minimal cytotoxicity to normal cells. These results suggest a promising therapeutic window, warranting further in vivo studies to evaluate its efficacy and safety profiles.

Despite these encouraging findings, challenges remain in the development of 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-6-methanol (CAS: 1361531-50-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable candidate for further research and development. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. The ongoing research in this area holds great promise for addressing unmet medical needs in infectious diseases and oncology.